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Compound of Interest

Compound Name: JJ-OX-007

Cat. No.: B12381696

Get Quote

Introduction
JJ-OX-007 is a fluorescently labeled, oxadiazolone-based activity-based probe (ABP) designed

for the specific detection and imaging of Staphylococcus aureus. This probe offers high

selectivity by targeting the FphE enzyme, a serine hydrolase unique to S. aureus, making it an

invaluable tool for distinguishing S. aureus from other bacterial species in live-cell imaging

applications. The covalent modification of the active site serine of FphE by JJ-OX-007 ensures

robust and specific labeling. These characteristics make JJ-OX-007 particularly suitable for

research in bacterial identification, drug development, and understanding host-pathogen

interactions.

Mechanism of Action
JJ-OX-007 operates through a targeted covalent binding mechanism. The oxadiazolone

warhead of the probe selectively reacts with the active site serine residue of the FphE enzyme

within live S. aureus cells. This targeted activity allows for the specific visualization of S. aureus

with minimal off-target labeling.
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Caption: Mechanism of JJ-OX-007 action in S. aureus.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the use of JJ-OX-007 in

live-cell imaging of S. aureus.
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Parameter Value Reference Strain(s) Notes

Probe Concentration 100 nM
S. aureus USA300

WT

Optimal concentration

for confocal

microscopy.[1]

Incubation Time 2 hours
S. aureus USA300

WT

Sufficient time for

probe uptake and

binding.[1]

Incubation

Temperature
37 °C

S. aureus USA300

WT

Standard growth

temperature for S.

aureus.[1]

Specificity Control
fphE transposon

mutant

S. aureus USA300

fphE::Tn

Shows significantly

reduced labeling,

confirming FphE as

the primary target.[1]

Selectivity High for S. aureus

Tested against S.

pyogenes, S.

epidermidis, L.

monocytogenes, P.

aeruginosa, K.

aerogenes, S.

enterica, E. coli, C.

albicans

JJ-OX-007 shows

selective labeling of S.

aureus over other

tested pathogens.[1]

Experimental Protocol: Live-Cell Imaging of S.
aureus with JJ-OX-007
This protocol details the steps for staining and imaging live S. aureus cells using the JJ-OX-
007 probe.

Materials
JJ-OX-007 probe

S. aureus strains (e.g., USA300 WT and fphE::Tn mutant)
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Tryptic Soy Broth (TSB) or other suitable bacterial growth medium

Phosphate-buffered saline (PBS)

Agarose (molecular biology grade)

Glass-bottom microscopy dishes or slides

Confocal microscope with appropriate filter sets for the fluorophore on JJ-OX-007

Experimental Workflow Diagram
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Cell Preparation
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Imaging
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Incubate overnight

Dilute culture and grow to mid-log phase

Harvest and wash cells

Resuspend cells in PBS

Add 100 nM JJ-OX-007

Incubate at 37°C for 2 hours

Wash cells to remove unbound probe

Mount cells on agarose pad

Image with confocal microscope
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Caption: Live-cell imaging workflow for S. aureus using JJ-OX-007.
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Procedure
Bacterial Culture Preparation:

Inoculate a single colony of S. aureus (both wild-type and fphE mutant strains for control)

into 5 mL of TSB medium.

Incubate overnight at 37°C with shaking.

The following day, dilute the overnight culture 1:100 into fresh TSB and grow at 37°C with

shaking to the mid-logarithmic growth phase (OD₆₀₀ ≈ 0.5-0.8).

Cell Staining with JJ-OX-007:

Harvest the bacterial cells by centrifugation at 4,000 x g for 5 minutes.

Discard the supernatant and wash the cell pellet once with 1 mL of sterile PBS.

Resuspend the cell pellet in fresh PBS.

Add the JJ-OX-007 probe to a final concentration of 100 nM.[1]

Incubate the cell suspension at 37°C for 2 hours with gentle agitation.[1]

Preparation for Microscopy:

After incubation, wash the cells twice with PBS to remove any unbound probe. Centrifuge

at 4,000 x g for 5 minutes for each wash.

Prepare a 1.5% agarose pad by melting agarose in PBS and pipetting a small volume onto

a microscope slide, then covering it with another slide to create a flat surface.

After the final wash, resuspend the cell pellet in a small volume of PBS (e.g., 20-50 µL).

Pipette 2-3 µL of the concentrated, stained cell suspension onto a glass-bottom dish or a

clean microscope slide.

Carefully place the agarose pad over the cell suspension.
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Live-Cell Imaging:

Image the prepared slide using a confocal microscope.

Use appropriate laser lines and emission filters for the fluorophore conjugated to JJ-OX-
007.

Acquire both differential interference contrast (DIC) or phase-contrast images and

fluorescence images.

For comparison, image the fphE mutant strain under the same conditions to confirm the

specificity of the probe. The fluorescence signal should be significantly lower in the mutant

strain.

Expected Results
Live-cell imaging of wild-type S. aureus treated with JJ-OX-007 should reveal bright and

specific fluorescent labeling of the bacterial cells. In contrast, the fphE transposon mutant

strain, lacking the target enzyme, should exhibit a marked reduction in fluorescence, thereby

confirming the probe's specificity. This method provides a reliable way to identify S. aureus in

mixed bacterial populations or within host cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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